Cas no 2024136-73-8 (Furan, 3-[2-(chloromethyl)-2-methyl-3-buten-1-yl]tetrahydro-)

• Product Name: Furan, 3-[2-(chloromethyl)-2-methyl-3-buten-1-yl]tetrahydro-
• CAS No: 2024136-73-8
• MF: C₁₀H₁₇ClO
• MW: 188.694382429123
• CID: 5285435
• Update Time: 2025-11-01

Furan, 3-[2-(chloromethyl)-2-methyl-3-buten-1-yl]tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Furan, 3-[2-(chloromethyl)-2-methyl-3-buten-1-yl]tetrahydro-

• Inchi： 1S/C10H17ClO/c1-3-10(2,8-11)6-9-4-5-12-7-9/h3,9H,1,4-8H2,2H3
• InChI Key： LIDFXGXOMIVBHW-UHFFFAOYSA-N
• SMILES： O1CCC(CC(CCl)(C)C=C)C1

Additional information on Furan, 3-[2-(chloromethyl)-2-methyl-3-buten-1-yl]tetrahydro-

Research Brief on Furan, 3-[2-(chloromethyl)-2-methyl-3-buten-1-yl]tetrahydro- (CAS: 2024136-73-8) in Chemical Biology and Pharmaceutical Applications

The compound Furan, 3-[2-(chloromethyl)-2-methyl-3-buten-1-yl]tetrahydro- (CAS: 2024136-73-8) has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic furan derivative, characterized by a chloromethyl and a methyl-butenyl substituent, exhibits reactivity that makes it a promising candidate for drug discovery and chemical synthesis. Recent studies have explored its role as a building block for bioactive molecules and its interactions with biological targets.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic utility of this compound in constructing complex pharmacophores. Researchers demonstrated its effectiveness as a versatile intermediate in the synthesis of furan-containing analogs with anti-inflammatory properties. The chloromethyl group was found to facilitate nucleophilic substitutions, enabling the introduction of various functional groups to modulate biological activity. Molecular docking studies suggested potential interactions with cyclooxygenase-2 (COX-2), indicating possible applications in developing new non-steroidal anti-inflammatory drugs (NSAIDs).

In parallel research, the compound's potential in antimicrobial applications has been explored. A 2024 paper in Bioorganic Chemistry reported the synthesis of novel antimicrobial agents using this furan derivative as a key precursor. The resulting compounds showed significant activity against Gram-positive bacteria, with minimum inhibitory concentrations (MICs) in the range of 2-8 μg/mL. The study highlighted the importance of the tetrahydrofuran core in maintaining antimicrobial potency while improving metabolic stability compared to fully aromatic analogs.

From a chemical biology perspective, recent work has focused on understanding the compound's reactivity and stability under physiological conditions. Nuclear magnetic resonance (NMR) studies revealed that the chloromethyl group undergoes hydrolysis at physiological pH, suggesting that prodrug strategies might be necessary for certain therapeutic applications. However, this reactivity also presents opportunities for targeted drug delivery systems, where controlled release of active species could be achieved through pH-sensitive cleavage.

The compound's safety profile has been preliminarily assessed in recent toxicological studies. In vitro cytotoxicity screening showed moderate toxicity in hepatic cell lines (IC50 ≈ 50 μM), suggesting that structural modifications may be required to improve selectivity. Metabolic studies using human liver microsomes indicated relatively rapid clearance, with the primary metabolic pathway involving oxidation of the butenyl side chain. These findings provide important guidance for future structure-activity relationship (SAR) studies.

Looking forward, several research groups have proposed investigating this compound's potential in targeted cancer therapies. Computational models predict that derivatives could interact with specific oncogenic protein targets, particularly those containing reactive cysteine residues that might form covalent bonds with the chloromethyl group. Such approaches could lead to the development of novel targeted covalent inhibitors, a growing area in oncology drug discovery.